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Compound of Interest

Compound Name: D-Erythrose-4-13C

Cat. No.: B12407368

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of D-
Erythrose-4-13C. The following procedures are designed to ensure the safe handling and
disposal of this non-hazardous, isotopically labeled compound in a laboratory setting.

I. Core Safety & Handling Principles

D-Erythrose, the parent compound, is a naturally occurring four-carbon sugar and is not
classified as a hazardous substance. The stable carbon-13 isotope in D-Erythrose-4-13C is
non-radioactive and does not alter the chemical properties of the molecule in a way that would
necessitate special disposal precautions beyond those for the unlabeled compound. Therefore,
standard laboratory chemical handling and disposal protocols for non-hazardous waste are
applicable.

Key Safety Considerations:

o Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a
lab coat, safety glasses, and gloves, when handling D-Erythrose-4-13C.

e Avoid Inhalation and Contact: While not considered hazardous, avoid inhaling any dust or
aerosols and prevent contact with skin and eyes.
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o General Laboratory Practices: Adhere to good laboratory hygiene practices. Do not eat,

drink, or smoke in areas where chemicals are handled.

Il. Quantitative Data Summary

The following table summarizes the key physical and chemical properties of D-Erythrose and

its isotopically labeled form.

Property

Value

Chemical Name

D-Erythrose-4-13C

Synonyms

(2R,3R)-2,3,4-TrihydroxyButanal-4-13C

Molecular Formula

Cs13CHs0a4

Molecular Weight

121.10 g/mol [1][2]

CAS Number

90913-08-9[1][2][3][4][5]

Unlabeled CAS Number

583-50-6[2][4][6][][€]

Colorless to light yellow liquid[2] (often supplied

Appearance as a solution) or a clear, colorless, very viscous
liquid[8].
N Soluble in water (up to 200 mg/mL) and DMSO
Solubility
(up to 200 mg/mL).[9]
Storage Store solutions at -20°C for up to 2 years.[2]

lll. Experimental Protocol: Step-by-Step Disposal

Procedure

The following protocol outlines the detailed steps for the disposal of D-Erythrose-4-13C. This

procedure is applicable to both the pure compound and aqueous solutions.

Materials:

o Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, gloves.
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» Labeled waste container for non-hazardous chemical waste (liquid or solid, as appropriate).
e Access to a laboratory sink for aqueous waste disposal.

 Spill kit for non-hazardous materials.

Procedure:

» Waste Identification and Segregation:

o Confirm that the waste to be disposed of is indeed D-Erythrose-4-13C and is not mixed
with any hazardous substances.

o If the compound has been used in experiments with hazardous materials, the resulting
mixture must be treated as hazardous waste and disposed of according to institutional
guidelines for that specific hazardous material.

» Disposal of Aqueous Solutions:

o For small quantities of aqueous solutions of D-Erythrose-4-13C, consult your institution's
guidelines for the disposal of non-hazardous aqueous waste.

o In many cases, dilute aqueous solutions of non-hazardous sugars can be flushed down
the sanitary sewer with copious amounts of water.[10][11]

o To do so, turn on the water to a steady flow, slowly pour the solution down the drain, and
continue to run water for at least 30 seconds to ensure the solution is well-diluted in the
wastewater stream.

» Disposal of Solid Waste and Concentrated Solutions:

o For solid D-Erythrose-4-13C or concentrated solutions, prepare a designated and clearly
labeled waste container for "Non-Hazardous Laboratory Waste."

o Place the solid material or the container with the concentrated solution into this waste
container.

o Ensure the container is securely sealed.
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» Decontamination of Empty Containers:

o

Rinse empty containers that held D-Erythrose-4-13C with water.

[¢]

The rinsate can typically be disposed of down the sanitary sewer.

[¢]

Deface the label of the empty container to prevent its reuse for other chemicals.

[e]

The clean, empty container can then be disposed of in the regular laboratory glass or solid
waste stream, in accordance with institutional policies.

» Final Disposal of Waste Containers:

o Store the sealed, non-hazardous waste container in a designated area for waste pickup by
your institution's environmental health and safety (EHS) office or their designated waste
contractor.

o Follow all institutional procedures for requesting a waste pickup.

IV. Visualization of Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of D-Erythrose-4-13C.
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Caption: Disposal workflow for D-Erythrose-4-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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